Cas no 1965304-96-4 (1,3-Bis ((3-(2-tolyl)-1,2,4-oxadiazol)-5-yl)benzene)

• Product Name: 1,3-Bis ((3-(2-tolyl)-1,2,4-oxadiazol)-5-yl)benzene
• CAS No: 1965304-96-4
• CID: 4632021
• Update Time: 2025-10-25

1,3-Bis ((3-(2-tolyl)-1,2,4-oxadiazol)-5-yl)benzene Chemical and Physical Properties

Names and Identifiers

• 1,3-Bis ((3-(2-tolyl)-1,2,4-oxadiazol)-5-yl)benzene

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 1,3-Bis ((3-(2-tolyl)-1,2,4-oxadiazol)-5-yl)benzene

Recent Advances in the Study of 1,3-Bis ((3-(2-tolyl)-1,2,4-oxadiazol)-5-yl)benzene (CAS: 1965304-96-4)

The compound 1,3-Bis ((3-(2-tolyl)-1,2,4-oxadiazol)-5-yl)benzene (CAS: 1965304-96-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug discovery.

Recent studies have highlighted the efficient synthesis of 1,3-Bis ((3-(2-tolyl)-1,2,4-oxadiazol)-5-yl)benzene via a multi-step reaction involving the condensation of 2-methylbenzonitrile derivatives with hydroxylamine, followed by cyclization. The compound's structural characterization, confirmed through NMR and X-ray crystallography, reveals a rigid, planar framework that is conducive to interactions with biological targets, particularly enzymes and receptors involved in inflammatory pathways.

In vitro and in vivo evaluations have demonstrated promising anti-inflammatory and anticancer properties of this compound. Mechanistic studies suggest that it inhibits key signaling pathways, such as NF-κB and STAT3, which are critical in inflammation and tumor progression. Notably, its low cytotoxicity in normal cell lines underscores its potential as a safe therapeutic agent.

Further research is exploring the compound's pharmacokinetic profile, including its bioavailability and metabolic stability. Preliminary data indicate moderate oral bioavailability, with efforts underway to optimize its formulation for enhanced delivery. Collaborative studies between academic and industrial researchers are also investigating its potential in combination therapies, particularly with existing chemotherapeutic agents.

In conclusion, 1,3-Bis ((3-(2-tolyl)-1,2,4-oxadiazol)-5-yl)benzene represents a promising candidate for further development in medicinal chemistry. Its unique structural features, coupled with its potent biological activity, position it as a valuable lead compound for the treatment of inflammatory diseases and cancer. Future studies will focus on elucidating its precise mechanisms of action and advancing its preclinical development.